4-cyclopropyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C20H26N6S/c1-13-21-16-5-3-4-15(16)19(22-13)26-10-8-25(9-11-26)18-12-17(14-6-7-14)23-20(24-18)27-2/h12,14H,3-11H2,1-2H3
• InChI Key: INBOZHIMBMSKAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC(=NC(=C4)C5CC5)SC
• Molecular Formula: C20H26N6S
• Molecular Weight: 382.5 g/mol
• CAS No.: 2640952-73-2

Description

4-Cyclopropyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a trisubstituted pyrimidine derivative featuring a cyclopropane group at the 4-position, a methylsulfanyl substituent at the 2-position, and a piperazine-linked cyclopenta[d]pyrimidine moiety at the 6-position. Its design incorporates elements seen in non-nucleoside reverse transcriptase inhibitors (NNRTIs) and chemokine receptor antagonists, such as the piperazine bridge (enhancing solubility and binding) and the methylsulfanyl group (improving lipophilicity and metabolic stability) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s closest structural analogues include:

Pyrimidine-Based NNRTIs (Anti-HIV Agents)

• Compounds XIII, XIV, XV, XVI (Figure 3 in ): These feature pyrimidine cores with catechol-diether or benzyl substituents. Unlike the target compound, they lack the cyclopenta[d]pyrimidine-piperazine system but share the pyrimidine core’s ability to inhibit HIV reverse transcriptase. The target’s cyclopropane and methylsulfanyl groups may enhance binding specificity compared to the more polar catechol-diether groups in these analogues .
• 1,3-Dibenzyl-uracil Derivatives (e.g., XVII, XX) : These N1/N3-substituted pyrimidines exhibit anti-HIV activity but differ in substitution patterns. The target compound’s 6-position piperazine-cyclopenta[d]pyrimidine group likely confers distinct pharmacokinetic profiles, such as improved blood-brain barrier penetration .

Trisubstituted Pyrimidine Amide CCR4 Antagonists

• Compounds 6c, 12a, 12b (): These pyrimidine amides inhibit CCR4-mediated chemotaxis with IC50 values of 0.064–0.077 μM. The piperazine linker in both classes suggests a role in enhancing solubility and receptor interaction .

5,5-Disubstituted Barbiturates (e.g., Buthalital, Methitural)

• These 2-thiobarbituric acid derivatives () form hydrogen-bonded chains via N–H⋯O interactions, influencing crystallinity and solubility.

Pyridazinone Anti-Inflammatory Agents

• 2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one (): This pyridazinone derivative (IC50 = 11.6 μM against inflammation) highlights how heterocyclic cores with lipophilic substituents (e.g., methylphenyl) modulate bioactivity. The target compound’s cyclopropane and methylsulfanyl groups may similarly enhance membrane permeability but target different pathways .

Data Tables

Table 1: Key Structural and Functional Comparisons

Compound Class	Core Structure	Key Substituents	Target/Activity	Notable Features
Target Compound	Pyrimidine	4-Cyclopropyl, 2-methylsulfanyl, 6-piperazine-cyclopenta[d]pyrimidine	Hypothesized: HIV/CCR4	Enhanced lipophilicity, piperazine linker
NNRTIs (XIII–XVI, XVII, XX)	Pyrimidine	Catechol-diether, benzyl	HIV reverse transcriptase	Polar groups limit BBB penetration
CCR4 Antagonists (6c, 12a, 12b)	Pyrimidine amide	Amide, aryl	CCR4 (IC50 ~0.06 μM)	High potency, amide H-bond donors
Barbiturates (Buthalital)	Barbituric acid	5,5-Disubstituted alkyl	Sedative/hypnotic	N–H⋯O chains influence crystallinity
Pyridazinone Derivative	Pyridazinone	4-Methylphenyl	Anti-inflammatory	Moderate activity (IC50 ~11.6 μM)